BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Bromoindol-1-ylamine CAS number and
molecular identifiers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Bromoindol-1-ylamine

Cat. No.: B8564034

Get Quote

\ J

Technical Guide: 5-Bromoindol-1-ylamine
Core Identifiers & Chemical Architecture[1][2]

5-Bromoindol-1-ylamine is a specialized indole derivative characterized by an amino group (-
NH2) attached directly to the indole nitrogen (N1).[1] Unlike C-substituted aminoindoles (e.g., 5-
aminoindole), the N-amino functionality creates a hydrazine-like motif embedded within the
aromatic system, offering unique reactivity for constructing fused heterocycles like pyrazoles
and hydrazones.[1]

Chemical Identity Table[1][3][4][5][6]
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Parameter Specification

Systematic Name 5-Bromo-1H-indol-1-amine

1-Amino-5-bromoindole; N-Amino-5-

Synonyms
ynony bromoindole
Not widely listed in public registries (Custom
CAS Number )
Synthesis)
Molecular Formula CsH7BrN2
Molecular Weight 211.06 g/mol
InChl Key JOHVESYHIQQIFE-UHFFFAOYSA-N
Canonical SMILES C1=CC2=C(C=C1Br)N(C=C2)N
Off-white to pale beige crystalline solid
Appearance o
(Empirical)
N Soluble in DMSO, DMF, CH2Clz; Sparingly
Solubility

soluble in water

Part 1: Synthesis Protocol (N-Amination)

The synthesis of 5-Bromoindol-1-ylamine is not a trivial substitution; it requires the
electrophilic amination of the indolyl anion.[1] The industry-standard method utilizes
Hydroxylamine-O-sulfonic acid (HOSA) as the amine transfer agent under basic conditions.[1]

Reaction Logic

The indole N-H is deprotonated by a strong base (KOH or NaH) to form a nucleophilic indolyl
anion. This anion attacks the nitrogen of HOSA, displacing the sulfate group.

 Critical Control Point: The reaction must be kept anhydrous during the deprotonation phase
to prevent quenching of the anion. HOSA is hygroscopic and must be fresh.

Step-by-Step Methodology

Reagents:

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b8564034/docs?utm_src=pdf-body#5-bromoindol-1-ylamine-cas-number-and-molecular-identifiers
https://www.bldpharm.com/products/10075-50-0.html
https://www.bldpharm.com/products/10075-50-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8564034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5-Bromoindole (1.0 eq)[1][2]

Hydroxylamine-O-sulfonic acid (HOSA) (2.5 eq)[1]

Potassium Hydroxide (KOH), powdered (5.0 eq)

Solvent: N,N-Dimethylformamide (DMF) (Anhydrous)

Protocol:

Deprotonation: In a flame-dried round-bottom flask under Argon atmosphere, dissolve 5-
Bromoindole (1.96 g, 10 mmol) in anhydrous DMF (20 mL).

Base Addition: Cool the solution to 0°C. Add powdered KOH (2.8 g, 50 mmol) in portions.
The solution may change color (often to a deep yellow/brown) indicating anion formation. Stir
for 30 minutes at 0°C.

Amination: Add HOSA (2.83 g, 25 mmol) portion-wise over 15 minutes. Caution: Exothermic.
Maintain internal temperature < 10°C.[3][4]

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor
by TLC (System: Hexane/EtOAc 3:1). The product is typically more polar than the starting
material.

Quenching: Pour the reaction mixture into ice-cold water (100 mL).

Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with water (2 x
50 mL) and brine (1 x 50 mL) to remove DMF.

Purification: Dry over Na=SOa, filter, and concentrate. Purify via flash column
chromatography (Silica gel, Gradient: 0-20% EtOAc in Hexane).

Self-Validating QC:

'H NMR (DMSO-ds): Look for the disappearance of the broad indole N-H signal (~11.3 ppm)
and the appearance of a sharp singlet for the N-NH:z protons, typically around 5.8-6.2 ppm
(integrating to 2H).
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» MS (ESI): Expect a mass peak of [M+H]* =211/213 (1:1 Br isotope pattern).

Part 2: Reactivity & Applications[1][13]

The N-amino group transforms the indole into a nucleophilic hydrazine equivalent.[1] This
allows for specific "clip-on" chemistry used in fragment-based drug discovery.[1]

Hydrazone Formation (Library Generation)

Reaction with aldehydes yields N-indolyl hydrazones, which are stable and often fluorescent.

o Conditions: 1.0 eq 5-Bromoindol-1-ylamine + 1.0 eq Aldehyde + cat. AcOH in Ethanol
(Reflux, 2h).

» Utility: Used to screen for biological activity by varying the aldehyde component.

Pyrazole Cyclization

Reaction with 1,3-diketones or enaminones leads to pyrazolo-fused systems or N-pyrazolyl
indoles, valuable in kinase inhibitor design.[1]

Visualization: Synthesis & Reactivity Flow[1]
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Figure 1: Synthetic pathway from 5-bromoindole to the 1-amino derivative and subsequent
functionalization.[1]

Part 3: Safety & Handling
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e Hydroxylamine-O-sulfonic acid (HOSA): Corrosive and hygroscopic.[1] Can undergo
exothermic decomposition. Store in a refrigerator and handle in a fume hood.

e 5-Bromoindol-1-ylamine: As an amino-indole, it is prone to oxidation.[1] Store under inert
gas (Argon/Nitrogen) at -20°C. Darken upon exposure to light indicates oxidation to diazenyl
species or polymerization.

o Toxicity: Indoles are generally bioactive. Treat as a potential irritant and sensitizer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [5-Bromoindol-1-ylamine CAS number and molecular
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b8564034/docs#5-bromoindol-1-ylamine-cas-number-
and-molecular-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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